Cas no 1825609-99-1 (N-[Cyano(2-methoxyphenyl)methyl]-4H,5H,6H,7H,8H-cyclohepta[D][1,2]oxazole-3-carboxamide)

• Product Name: N-[Cyano(2-methoxyphenyl)methyl]-4H,5H,6H,7H,8H-cyclohepta[D][1,2]oxazole-3-carboxamide
• CAS No: 1825609-99-1
• MF: C₁₈H₁₉N₃O₃
• MW: 325.361764192581
• CID: 5453083
• PubChem ID: 121515660
• Update Time: 2025-08-01

N-[Cyano(2-methoxyphenyl)methyl]-4H,5H,6H,7H,8H-cyclohepta[D][1,2]oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[Cyano(2-methoxyphenyl)methyl]-5,6,7,8-tetrahydro-4H-cyclohept[d]isoxazole-3-carboxamide
• 1825609-99-1
• N-[CYANO(2-METHOXYPHENYL)METHYL]-4H,5H,6H,7H,8H-CYCLOHEPTA[D][1,2]OXAZOLE-3-CARBOXAMIDE
• EN300-26689552
• N-[Cyano-(2-methoxyphenyl)methyl]-5,6,7,8-tetrahydro-4H-cyclohepta[d][1,2]oxazole-3-carboxamide
• Z1765256025
• AKOS030721522
• N-[Cyano(2-methoxyphenyl)methyl]-4H,5H,6H,7H,8H-cyclohepta[D][1,2]oxazole-3-carboxamide

• Inchi： 1S/C18H19N3O3/c1-23-15-9-6-5-7-12(15)14(11-19)20-18(22)17-13-8-3-2-4-10-16(13)24-21-17/h5-7,9,14H,2-4,8,10H2,1H3,(H,20,22)
• InChI Key： BYQDATBTYSPZHD-UHFFFAOYSA-N
• SMILES： O1C2=C(C(C(NC(C#N)C3C=CC=CC=3OC)=O)=N1)CCCCC2

Computed Properties

• Exact Mass: 325.14264148g/mol
• Monoisotopic Mass: 325.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Density: 1.224±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 548.0±50.0 °C(Predicted)
• pka: 10.73±0.20(Predicted)

Additional information on N-[Cyano(2-methoxyphenyl)methyl]-4H,5H,6H,7H,8H-cyclohepta[D][1,2]oxazole-3-carboxamide

N-[Cyano(2-methoxyphenyl)methyl]-4H,5H,6H,7H,8H-cyclohepta[D][1,2]oxazole-3-carboxamide (CAS No. 1825609-99-1): A Comprehensive Overview

N-[Cyano(2-methoxyphenyl)methyl]-4H,5H,6H,7H,8H-cyclohepta[D][1,2]oxazole-3-carboxamide (CAS No. 1825609-99-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclohepta[D][1,2]oxazoles, which are known for their diverse biological activities and structural complexity. The presence of a cyano group and a methoxyphenyl substituent in its structure adds to its chemical versatility and reactivity.

The synthesis of N-[Cyano(2-methoxyphenyl)methyl]-4H,5H,6H,7H,8H-cyclohepta[D][1,2]oxazole-3-carboxamide involves a series of well-defined steps that highlight the intricate nature of its molecular architecture. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for further research and development. The synthetic route typically involves the condensation of a cyano-substituted benzaldehyde with an appropriate amine derivative followed by cyclization to form the cyclohepta[D][1,2]oxazole core.

In terms of its biological activity, N-[Cyano(2-methoxyphenyl)methyl]-4H,5H,6H,7H,8H-cyclohepta[D][1,2]oxazole-3-carboxamide has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, recent studies have explored the antimicrobial properties of N-[Cyano(2-methoxyphenyl)methyl]-4H,5H,6H,7H,8H-cyclohepta[D][1,2]oxazole-3-carboxamide. Preliminary data suggest that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This finding is particularly significant given the growing global concern over antibiotic resistance. The mechanism by which this compound exerts its antimicrobial effects is still under investigation but is thought to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

Another area of research focuses on the antiproliferative effects of N-[Cyano(2-methoxyphenyl)methyl]-4H,5H,6H,7H,8H-cyclohepta[D][1,2]oxazole-3-carboxamide. In vitro studies using various cancer cell lines have shown that this compound can induce cell cycle arrest and apoptosis. Specifically, it has been observed to target key signaling pathways involved in cell proliferation and survival. These findings suggest that N-[Cyano(2-methoxyphenyl)methyl]-4H,5H,6H,7H,8H-cyclohepta[D][1,2]oxazole-3-carboxamide may have potential as a novel anticancer agent.

The pharmacokinetic properties of N-[Cyano(2-methoxyphenyl)methyl]-4H,5H,6H,7H,8H-cyclohepta[D][1,2]oxazole-3-carboxamide have also been studied to assess its suitability for further development as a therapeutic agent. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. Additionally, preliminary toxicology studies have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed.

In conclusion, N-[Cyano(2-methoxyphenyl)methyl]-4H,5H,6H,7H,8H-cyclohepta[D][1,2]oxazole-3-carboxamide (CAS No. 1825609-99-1) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more detailed insights into its mechanisms of action and therapeutic potential.